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Introduction
Inolimomab, also known by its brand name Leukotac, is a murine monoclonal antibody that

specifically targets the alpha chain of the Interleukin-2 receptor (IL-2Rα), also known as CD25.

[1][2][3] The CD25 antigen is a key marker for activated T lymphocytes, and it is also

expressed on activated B cells, some thymocytes, and myeloid precursors.[2] In a clinical

setting, Inolimomab is utilized as an immunosuppressive agent for the treatment of steroid-

resistant acute graft-versus-host disease (aGVHD).[1][4][5] Its mechanism of action involves

blocking the binding of IL-2 to its receptor, thereby inhibiting the proliferation and activation of

T-cells that mediate the GVHD response.[1][6]

These application notes provide a detailed protocol for the use of Inolimomab in flow

cytometry to identify and quantify CD25-positive cell populations.

Signaling Pathway of Inolimomab's Target
Inolimomab targets the IL-2Rα (CD25) subunit of the high-affinity IL-2 receptor. By binding to

CD25, Inolimomab competitively inhibits the binding of IL-2, a critical cytokine for T-cell

proliferation and activation. This blockade disrupts the downstream signaling cascade that

would normally be initiated by IL-2, thus preventing the expansion of activated T-cells.
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Inolimomab's Mechanism of Action
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Flow Cytometry Protocol for Inolimomab Staining

1. Prepare Single-Cell
Suspension (1x10^6 cells/mL)

2. Fc Receptor Block
(Optional, 10-15 min)

3. Add Inolimomab
(Incubate 30 min, 4°C)

4. Wash Cells (x3)

5. Add Secondary Ab
(If needed, 20-30 min, 4°C)

 If Inolimomab is unconjugated

7. Resuspend & Add
Viability Dye

 If Inolimomab is conjugated

6. Wash Cells (x2)

8. Acquire on
Flow Cytometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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